Cas no 5456-60-0 (3-Oxabicyclo[3.3.1]nonan-9-ol)

• Product Name: 3-Oxabicyclo[3.3.1]nonan-9-ol
• CAS No: 5456-60-0
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 385982
• PubChem ID: 228552
• Update Time: 2025-04-19

3-Oxabicyclo[3.3.1]nonan-9-ol Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.3.1]nonan-9-ol
• AC1L5GB8
• AC1Q79SI
• AG-K-84402
• AR-1F4763
• CTK1H4819
• NSC21544
• DTXSID10281404
• 7-oxabicyclo[3.3.1]nonan-9-ol
• 5456-60-0
• NSC-21544

• Inchi： 1S/C8H14O2/c9-8-6-2-1-3-7(8)5-10-4-6/h6-9H,1-5H2
• InChI Key： XTYFHQIXFUBAIG-UHFFFAOYSA-N
• SMILES： O1CC2CCCC(C1)C2O

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.104
• Boiling Point: 266.6°Cat760mmHg
• Flash Point: 122.4°C
• Refractive Index: 1.504
• PSA: 29.46000
• LogP: 0.79380